Cas no 36182-77-1 (4H-Imidazo[4,5,1-ij]quinolin-2(1H)-one,5,6-dihydro-9-methyl-)

• Product Name: 4H-Imidazo[4,5,1-ij]quinolin-2(1H)-one,5,6-dihydro-9-methyl-
• CAS No: 36182-77-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 296135
• PubChem ID: 45078456
• Update Time: 2025-04-19

4H-Imidazo[4,5,1-ij]quinolin-2(1H)-one,5,6-dihydro-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[4,5,1-ij]quinolin-2(1H)-one,5,6-dihydro-9-methyl-
• 4H-Imidazo[4,5,1-ij]quinolin-2(1H)-one,5,6-dihydro-9-methyl-(9CI)
• 9-methyl-5,6-dihydro-4H-imidazo[4,5,1-ij]quinolin-2(1H)-one
• SCHEMBL17106117
• 36182-77-1
• 5,6-Dihydro-9-methyl-4H-imidazo[4,5,1-ij]quinolin-2(1H)-one
• QGWCXHLYKHTIQM-UHFFFAOYSA-N
• 9-Methyl-5,6-dihydro-1H-imidazo[4,5,1-ij]quinolin-2(4H)-one

• Inchi： 1S/C11H12N2O/c1-7-4-5-8-3-2-6-13-10(8)9(7)12-11(13)14/h4-5H,2-3,6H2,1H3,(H,12,14)
• InChI Key： QGWCXHLYKHTIQM-UHFFFAOYSA-N
• SMILES： O=C1NC2C(C)=CC=C3CCCN1C3=2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų